Cas no 2320467-94-3 (2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide
• CAS No: 2320467-94-3
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 5355697
• Update Time: 2025-06-03

2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(2-methyl-2-(thiophen-3-yl)propyl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-(2-methyl-2-thiophen-3-ylpropyl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide

• Inchi： 1S/C18H23NO3S/c1-18(2,14-7-8-23-11-14)12-19-17(20)10-13-5-6-15(21-3)16(9-13)22-4/h5-9,11H,10,12H2,1-4H3,(H,19,20)
• InChI Key： ZSXOOTINNXIZGK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 389
• XLogP3: 3.6
• Topological Polar Surface Area: 75.8

Additional information on 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide

2-(3,4-Dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide: A Comprehensive Overview

Introduction

The compound with CAS No. 2320467-94-3, commonly referred to as 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide, is a complex organic molecule with a diverse range of potential applications. This compound has garnered significant attention in recent years due to its unique structural features and promising pharmacological properties. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis

The molecular structure of 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide is characterized by a central acetamide group attached to a substituted propyl chain. The propyl chain is further substituted with a methyl group and a thiophene ring at the second position. The aromatic ring at the 3,4-dimethoxyphenyl position introduces significant electron-donating effects due to the methoxy groups, which can influence the compound's reactivity and stability. The thiophene moiety adds a layer of complexity to the molecule by introducing conjugation and potential for aromatic interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the acetamide precursor. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. The characterization of this compound is often carried out using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure.

Pharmacological Properties

Recent studies have highlighted the potential of 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide as a candidate for drug development. Preclinical trials have demonstrated its ability to modulate key biological pathways associated with neurodegenerative diseases. The presence of the thiophene ring has been implicated in enhancing the compound's bioavailability and reducing its susceptibility to metabolic degradation. Furthermore, computational modeling studies have provided insights into its binding affinity towards various protein targets.

Applications in Materials Science

Beyond its pharmacological applications, this compound has also found relevance in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as an active layer material in organic photovoltaic cells (OPVs). The conjugated system formed by the thiophene and phenyl groups contributes to efficient charge transport properties.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the biodegradability and toxicity of 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to evaluate its long-term persistence in different environmental matrices.

Future Directions

The future of this compound lies in exploring its full potential across various fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications. Additionally, advancements in green chemistry could lead to more sustainable synthesis routes for this compound.

Conclusion

In conclusion, 2-(3,4-dimethoxyphenyl)-N-2-methyl-2-(thiophen-3-yl)propylacetamide represents a versatile molecule with multifaceted applications spanning drug discovery and materials science. Its unique structural features and promising properties make it an exciting subject for ongoing research.